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Cat. No.: B146722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl chloroacetate (MCA), with the CAS registry number 96-34-4, is a halogenated ester of

significant importance in the chemical and pharmaceutical industries.[1][2] It is a colorless,

transparent liquid characterized by a sharp, pungent odor.[1][3] Structurally, it combines the

reactivity of both an ester and an alkyl halide, making it a versatile and crucial building block in

a myriad of synthetic processes.[4] This guide provides a comprehensive overview of its

chemical and physical properties, synthesis, reactivity, applications, and safety information,

tailored for a technical audience.

Physicochemical and Spectral Data
Methyl chloroacetate's utility in various applications is underpinned by its specific physical

and chemical properties.

Table 1: Physicochemical Properties of Methyl Chloroacetate
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Property Value Reference

IUPAC Name Methyl 2-chloroacetate [4]

Synonyms
Chloroacetic acid methyl ester,

Methyl monochloroacetate
[5]

CAS Number 96-34-4 [4]

Molecular Formula C₃H₅ClO₂ [4]

Molecular Weight 108.52 g/mol [4]

Appearance Colorless liquid [3]

Odor Sharp, pungent [1]

Density 1.238 g/mL at 25 °C [3]

Melting Point -33 °C (-27.4 °F) [6]

Boiling Point 130-132 °C (266-269.6 °F) [6]

Flash Point 47 °C (116.6 °F) [6]

Autoignition Temperature 465 °C (869 °F) [6]

Vapor Pressure 10 mmHg at 25 °C [3]

Vapor Density 3.8 (vs. air) [3]

Water Solubility
28 g/L at 20 °C (slow

decomposition)
[1][3]

Solubility
Miscible with ethanol, ether,

acetone, and benzene
[3]

log Pow 0.63 [7]

Refractive Index n20/D 1.422 [3]

Synthesis and Purification
The primary industrial method for synthesizing methyl chloroacetate is the direct esterification

of chloroacetic acid with methanol.[2][8] This reversible reaction is typically driven to completion
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by removing the water formed.[2]

General Esterification Workflow
The following diagram illustrates the general workflow for the synthesis of methyl
chloroacetate.
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General workflow for methyl chloroacetate synthesis.

Experimental Protocol: Laboratory-Scale Synthesis
This protocol is adapted from established laboratory procedures for esterification.[2]

Materials:

Chloroacetic acid (1 mole)

Methanol (3.66 moles, excess)

Concentrated sulfuric acid (catalytic amount, optional)

Sodium carbonate solution (5% w/v)

Anhydrous magnesium sulfate

Apparatus: Round-bottom flask, reflux condenser, heating mantle, separatory funnel,

distillation setup.
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Procedure:

To a round-bottom flask, add chloroacetic acid and an excess of methanol.

Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice

bath.

Equip the flask with a reflux condenser and heat the mixture under reflux for 2-3 hours.

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Wash the mixture sequentially with water, 5% sodium carbonate solution (to neutralize the

acid), and finally with a saturated sodium chloride solution.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude methyl chloroacetate by fractional distillation. Collect the fraction boiling at

130-132 °C.[6] The yield is typically around 96%.[2]

Industrial-Scale Synthesis and Purification
On an industrial scale, the process is often continuous.[9] A mixture of chloroacetic acid and

methanol is fed into an esterification kettle heated to 105-110 °C.[2] A ternary azeotrope of

methyl chloroacetate, water, and methanol is continuously distilled off.[2] This vapor is

passed through an ester-water separator. The aqueous layer (containing methanol) is recycled

back to the reactor, while the crude ester layer is collected.[2] The crude product is then

neutralized with a base like sodium carbonate and purified by a two-stage distillation process:

first at atmospheric pressure to remove low-boiling impurities, followed by vacuum distillation to

obtain the high-purity final product.[2][8]

Reactivity and Key Reactions
Methyl chloroacetate's reactivity is dominated by its two functional groups: the ester and the

C-Cl bond. The chlorine atom is a good leaving group, making the α-carbon susceptible to

nucleophilic attack, primarily via an SN2 mechanism.[4][9]
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Table 2: Key Reactions of Methyl Chloroacetate

Reaction Type Reagents Product Type Significance

Nucleophilic

Substitution

Amines, Alkoxides,

Cyanide, etc.

Amino acid esters,

ethers, nitriles

Core reaction for

building complex

molecules.[4][9]

Ester Hydrolysis
Water (acid or base-

catalyzed)

Chloroacetic acid and

Methanol

Can occur in the

presence of moisture.

[4][9]

Transesterification
Alcohols (with

catalyst)

Different

chloroacetate esters

Modifies the ester

group.[9]

Darzens

Condensation

Aldehydes or ketones

with a base

Glycidic esters (α,β-

epoxy esters)

Forms new C-C bonds

and an epoxide ring.

[9]

Williamson Ether

Synthesis
Alcoholates/Alkoxides Glycolic acid ethers

Formation of ether

linkages.[9]

General Reaction Pathways
The following diagram illustrates the primary reaction pathways of methyl chloroacetate.
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Primary reaction pathways of methyl chloroacetate.

Experimental Protocol: Base-Promoted Ester Hydrolysis
This protocol demonstrates a typical procedure for the hydrolysis of an ester using a base.[10]

[11]

Materials:

Methyl chloroacetate

1.0 M Sodium hydroxide (NaOH) solution

50% Ethanol-water solution

Universal indicator

Test tubes, water bath, pipette.

Procedure:
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In a test tube, combine 1.0 mL of 50% ethanol, 1 drop of universal indicator, and 1 drop of

1.0 M NaOH solution. Mix thoroughly.

Add 3 drops of methyl chloroacetate to the test tube and mix gently.

Record the initial color and corresponding pH of the solution.

Place the test tube in a water bath maintained at 50 °C and start a timer.

Observe and record the color and pH of the solution at regular intervals (e.g., 2, 5, and 10

minutes).

A color change indicating a decrease in pH signifies the consumption of NaOH as the ester

hydrolyzes to form the sodium salt of chloroacetic acid and methanol. The reaction is driven

to completion because the carboxylic acid is deprotonated by the base.[11]

Applications in Research and Industry
Methyl chloroacetate is a pivotal intermediate in the synthesis of a wide range of commercial

products.[1][2]

Pharmaceuticals: It serves as a building block for various Active Pharmaceutical Ingredients

(APIs).[1][2] For instance, it is a precursor in the synthesis of vitamins (such as Vitamin A and

B6), sulfonamide drugs, and analgesics.[12][13] It has also been used as a reagent in the

synthesis of the selective COX-2 inhibitor, Valdecoxib.[14]

Agrochemicals: A significant portion of industrially produced methyl chloroacetate is used in

the manufacturing of pesticides.[1][2] It is a key precursor for organophosphorus insecticides

like Dimethoate and Omethoate.[1][2][8]

Other Industries: It is also employed as a solvent and in the production of surfactants,

adhesives, and dyes.[1][14]

Toxicology and Safety
Methyl chloroacetate is a hazardous substance that requires careful handling. It is toxic if

inhaled, ingested, or absorbed through the skin.[4][15]
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Acute Toxicity Data
Table 3: Acute Toxicity of Methyl Chloroacetate

Exposure Route Species Value Reference

Oral LD50 Rat 107 mg/kg [4][6][7]

Mouse 240 mg/kg [16]

Dermal LD50 Rabbit 318 mg/kg [4][6]

Rat 137 mg/kg [4][6]

Inhalation LC50 Rat 210 ppm (4 h) [4][6]

Rat 0.638 mg/L (4 h) [6]

Health Effects and Hazards
Acute Effects: Contact can cause severe irritation and burns to the skin and eyes, with a risk

of serious eye damage.[7][15] Inhalation can irritate the nose, throat, and lungs, leading to

coughing, shortness of breath, and potentially fatal pulmonary edema.[7][15]

Genotoxicity: Data on genotoxicity is limited. Studies on the parent compound,

monochloroacetic acid, suggest a low potential for DNA damage and mutagenicity.[12]

However, in an Ames fluctuation test, related haloacetic acids (but not monochloroacetic acid

itself) showed some mutagenic activity in Salmonella typhimurium strain TA100.[17] Further

research is needed for a conclusive profile. No evidence of carcinogenicity has been

established.[7][16]

Handling and Safety Precautions
Due to its hazardous nature, strict safety protocols must be followed when handling methyl
chloroacetate.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are mandatory.[4]
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Eye Protection: Safety goggles and a face shield must be worn.[4]

Respiratory Protection: Work must be conducted in a well-ventilated area or under a

chemical fume hood.[4] If ventilation is inadequate, appropriate respiratory protection is

required.

Clothing: A lab coat or chemical-resistant clothing should be worn.[4]

Engineering Controls:

Use in a well-ventilated area, preferably a fume hood.[4]

Emergency eyewash stations and safety showers must be readily accessible.[15]

Spill and Disposal:

In case of a spill, evacuate the area.[15] Absorb the spill with an inert, non-combustible

material like sand or vermiculite.[15]

Collect the absorbed material in a sealed container for disposal as hazardous waste.[15]

Disposal must be in accordance with local, state, and federal regulations.[15]

First Aid Measures
Table 4: First Aid for Methyl Chloroacetate Exposure
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Exposure Route First Aid Procedure Reference

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek medical

attention.

[4]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids open.

Seek immediate medical

attention.

[4]

Inhalation

Move the person to fresh air. If

breathing is difficult, administer

oxygen. If breathing has

stopped, give artificial

respiration. Seek immediate

medical attention.

[4]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[4]

Conclusion
Methyl chloroacetate is a fundamentally important chemical intermediate with broad

applications, particularly in the synthesis of pharmaceuticals and agrochemicals. Its dual

reactivity as an ester and an alkyl halide allows for a wide range of chemical transformations.

However, its high toxicity and corrosive nature necessitate stringent safety measures and

proper handling protocols. A thorough understanding of its properties, reactivity, and hazards is

essential for its safe and effective use in research and development and industrial production.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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